Cas no 119396-88-2 (2-Fluoro-4,5-dimethoxybenzonitrile)

2-Fluoro-4,5-dimethoxybenzonitrile structure

119396-88-2 structure

Product Name:2-Fluoro-4,5-dimethoxybenzonitrile

CAS No:119396-88-2

Molecular Formula:C₉H₈FNO₂

Molecular Weight:181.1637

MDL:MFCD00143236

CID:135146

PubChem ID:2774258

2-Fluoro-4,5-dimethoxybenzonitrile Properties

Names and Identifiers

- 2-Fluoro-4,5-dimethoxybenzonitrile
- 4,5-Dimethoxy-2-fluorobenzonitrile
- Benzonitrile,2-fluoro-4,5-dimethoxy-
- 4-Cyano-5-fluoroveratrole
- 3,4-DIMETHOXY-6-FLUOROBENZONITRILE
- 6-Fluoro-2,3-diMethoxybenzonitrile
- Benzonitrile, 6-fluoro-2,3-diMethoxy-
- 4-Cyano-5-fluorocatechol dimethyl ether
- 2-FLUORO-4,5-DIMETHOXYBENZONITRILE, 98.0+%(GC)
- Benzonitrile, 2-fluoro-4,5-dimethoxy-
- PubChem3465
- SBB064617
- PC8191
- FCH917764
- AS03730
- AK135693
- 2-fluoro-4,5-dimethoxybenzenecarbonitrile
- AX809262
- Z1201619307
- A804275
- 119396-88-2
- MFCD00143236
- PS-8532
- F0641
- AKOS006228582
- SCHEMBL10537256
- FT-0659686
- 2-fluoranyl-4,5-dimethoxy-benzenecarbonitrile
- CL9706
- DTXSID50378963
- EN300-6504644
- DB-061560
- DTXCID50329990
- 2-fluoro-4,5-dimethoxybenzonitrile
- QZKGCLSVCWWARO-UHFFFAOYSA-N
- 4,5-DIMETHOXY-2-FLUOROBENZONITRILE
- +Expand
- MDL： MFCD00143236
- InChIKey： QZKGCLSVCWWARO-UHFFFAOYSA-N
- Inchi： 1S/C9H8FNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,1-2H3
- SMILES： FC1C(C#N)=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 181.05400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 181.05390666g/mol
Heavy Atom Count: 13
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 42.2

Experimental Properties

LogP: 1.71458
PSA: 42.25000
Melting Point: 141.0 to 145.0 deg-C
Color/Form: Not determined
Solubility: Not determined

2-Fluoro-4,5-dimethoxybenzonitrile Security Information

Symbol: GHS06
Safety Term：S26-36/37/39
Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22
Dangerous goods sign： T
Hazardous Material transportation number：UN 3276
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38
HazardClass：6.1

2-Fluoro-4,5-dimethoxybenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-4,5-dimethoxybenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000J58-250mg	Benzonitrile, 2-fluoro-4,5-dimethoxy-	119396-88-2	98%	250mg	$19.00
A2B Chem LLC	AA24012-250mg	4,5-Dimethoxy-2-fluorobenzonitrile	119396-88-2	98%	250mg	$19.00	2024-04-20
Aaron	AR000JDK-250mg	Benzonitrile, 2-fluoro-4,5-dimethoxy-	119396-88-2	98%	250mg	$22.00
abcr	AB135010-5 g	4,5-Dimethoxy-2-fluorobenzonitrile, 98%; .	119396-88-2	98%	5 g	€192.10	2023-07-20
Apollo Scientific	PC8191-10g	4,5-Dimethoxy-2-fluorobenzonitrile	119396-88-2		10g	£41.00	2024-05-25
Crysdot LLC	CD12174690-25g	2-Fluoro-4,5-dimethoxybenzonitrile	119396-88-2	95+%	25g	$309	2024-07-23
Enamine	EN300-6504644-0.05g	2-fluoro-4,5-dimethoxybenzonitrile	119396-88-2	95%	0.05g	$19.0	2023-08-31
eNovation Chemicals LLC	D745259-5g	Benzonitrile, 2-fluoro-4,5-dimethoxy-	119396-88-2	98.0%	5g	$240	2022-09-08
Fluorochem	013308-1g	4,5-Dimethoxy-2-fluorobenzonitrile	119396-88-2	98%	1g	￡34.00	2022-02-28
TRC	D452793-100mg	4,5-Dimethoxy-2-fluorobenzonitrile	119396-88-2		100mg	$64.00	2023-05-18

2-Fluoro-4,5-dimethoxybenzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:119396-88-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:119396-88-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:119396-88-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2-Fluoro-4,5-dimethoxybenzonitrile Related Literature

1. Unrolling the hydrogen bond properties of C–H···O interactions

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2. Sample preparation procedures for accurate and precise isotope analysis of Pb in peat by multiple collector (MC)-ICP-MS†‡

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3. Substrate-controlled switchable asymmetric annulations to access polyheterocyclic skeletons†

Pan Wang,Qin Ouyang,Wei Du Chem. Commun., 2016,52, 11104-11107
4. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
5. Enhanced photocatalytic performance of direct Z-scheme g-C3N4–TiO2 photocatalysts for the decomposition of formaldehyde in air

Jiaguo Yu,Shuhan Wang,Jingxiang Low,Wei Xiao Phys. Chem. Chem. Phys., 2013,15, 16883-16890
6. “Aplosspan:” a bilayer-length, ion-selective ionophore that functions in phospholipid bilayers†

Wei Wang,Ruiqiong Li,George W. Gokel Chem. Commun., 2009, 911-913
7. To assemble or fold?†

Anindita Das,Suhrit Ghosh Chem. Commun., 2014,50, 11657-11660
8. A dopamine-modulated nitrogen-doped graphene quantum dot fluorescence sensor for the detection of glutathione in biological samples

Zhenzhen Liu,Yan Gong,Zhefeng Fan New J. Chem., 2016,40, 8911-8917
9. Theoretical equilibrium shape of hydroxyapatite, revised†

D. Aquilano,S. Ghignone CrystEngComm, 2020,22, 7944-7951
10. Hydrothermal synthesis, ab-initio structure determination and NMR study of the first mixed Cu–Al fluorinated MOF†

Francis Taulelle,Charlotte Martineau,Karim Adil CrystEngComm, 2013,15, 3430-3435

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:119396-88-2)2-Fluoro-4,5-dimethoxybenzonitrile

Purity:99%

Quantity:25g

Price($):320.0

Cas no 119396-88-2 (2-Fluoro-4,5-dimethoxybenzonitrile)

2-Fluoro-4,5-dimethoxybenzonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Fluoro-4,5-dimethoxybenzonitrile Security Information

2-Fluoro-4,5-dimethoxybenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Fluoro-4,5-dimethoxybenzonitrile Price

2-Fluoro-4,5-dimethoxybenzonitrile Suppliers

2-Fluoro-4,5-dimethoxybenzonitrile Related Literature

Related Categories

119396-88-2 (2-Fluoro-4,5-dimethoxybenzonitrile) Related Products